Cas no 2229405-78-9 (tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate
• CAS No: 2229405-78-9
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6284968
• PubChem ID: 165828631
• Update Time: 2025-06-30

tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate
• 2229405-78-9
• tert-butyl N-{3-[2-(aminooxy)propan-2-yl]-4-fluorophenyl}carbamate
• EN300-1883854

• Inchi： 1S/C14H21FN2O3/c1-13(2,3)19-12(18)17-9-6-7-11(15)10(8-9)14(4,5)20-16/h6-8H,16H2,1-5H3,(H,17,18)
• InChI Key： UDTWBXOAPJOSEG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)ON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2229405-78-9 and Product Name: Tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate

The compound with the CAS number 2229405-78-9 and the product name Tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a fluorophenyl ring, and an aminooxy side chain, which collectively contribute to its distinctive chemical behavior and biological activity.

Recent research has highlighted the importance of fluorinated aromatic compounds in the design of novel pharmaceutical agents. The presence of a 4-fluorophenyl moiety in the molecular framework of this compound enhances its metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the context of drug development, where improving pharmacokinetic properties can lead to more effective therapeutic outcomes. The tert-butyl group, on the other hand, serves as a protecting group for the carbamate moiety, ensuring selective reactivity and facilitating further derivatization for tailored applications.

The aminooxy side chain is another critical component of this compound, contributing to its ability to participate in various chemical reactions, including oxidation-reduction processes and Michael additions. These reactivities make it a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules with desired biological activities. In particular, the combination of these functional groups has been explored in the development of novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

Current studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The fluorophenyl ring enhances binding interactions with these enzymes, while the tert-butyl carbamate moiety provides stability under physiological conditions. Additionally, the aminooxy group allows for further modifications, enabling researchers to fine-tune the pharmacological properties of the compound. These findings underscore the potential of this compound as a lead structure for developing new therapeutic agents.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like this one. The structural features of Tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate have been analyzed using molecular docking simulations to predict its binding affinity to target proteins. These simulations have revealed that the compound can effectively interact with pockets on enzymes such as COX-2 and 5-lipoxygenase, suggesting its utility as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further clinical development.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include the introduction of the 4-fluorophenyl ring via cross-coupling reactions, followed by functionalization of the aminooxy side chain through nucleophilic substitution or oxidation processes. The final step involves protecting the carbamate group with a tert-butyl moiety, ensuring stability during storage and subsequent applications. Advanced synthetic techniques such as flow chemistry have been employed to optimize reaction conditions and improve yield, underscoring the importance of innovation in chemical manufacturing.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies require comprehensive data on their chemical composition, physical properties, toxicology profiles, and pharmacological activities. The structural complexity of Tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate necessitates thorough characterization using spectroscopic methods such as NMR spectroscopy (1H and 13C), mass spectrometry (LC-MS), and X-ray crystallography. These analyses provide critical insights into its purity, stability, and molecular interactions.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with numerous examples demonstrating enhanced bioavailability and reduced metabolic degradation. The presence of a 4-fluorophenyl group in this compound aligns with these trends, making it an attractive candidate for further investigation. Additionally, recent advances in fluorination techniques have enabled more precise control over fluorine incorporation into molecular structures, allowing for greater customization of pharmacological properties. This progress underscores the growing importance of fluorine chemistry in drug development.

In conclusion,Tert-butyl N-{3-2-(aminooxy)propan-2-yl-4-fluorophenyl}carbamate (CAS No. 2229405-78-9) represents a significant contribution to the field of chemical pharmaceuticals. Its unique structural features and functional groups make it a versatile intermediate with potential applications in medicinal chemistry and drug development. Ongoing research continues to explore its pharmacological properties and synthetic utility, highlighting its importance as a lead structure for future therapeutic agents.*